N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3,4,5-triethoxybenzamide
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Description
Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Anticancer Applications
Benzothiazole derivatives, particularly 2-arylbenzothiazoles, are under development for treating cancer due to their potential antitumor activities. These compounds demonstrate broad biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The structural simplicity of benzothiazoles and their ease of synthesis facilitate the development of chemical libraries that could lead to the discovery of new therapeutic agents (Kamal et al., 2015).
Chemotherapeutic Potential
Recent advancements in the structural modification of benzothiazoles have led to the development of various benzothiazole derivatives as new antitumor agents. These derivatives exhibit promising biological profiles and synthetic accessibility, making them attractive candidates for chemotherapeutic applications (Ahmed et al., 2012).
Chemical Properties and Applications
Variability in Chemistry and Properties
The chemistry and properties of benzothiazole derivatives, such as 2,6-bis-(benzthiazol-2-yl)-pyridine, are diverse. These compounds exhibit significant spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity, offering various points of interest for further investigation (Boča et al., 2011).
Antimicrobial and Antiviral Agents
Benzothiazole moieties and their derivatives are recognized for their antimicrobial and antiviral capabilities. They have shown activity against a range of microorganisms and viruses, suggesting their potential as candidates for developing new antimicrobial or antiviral agents (Elamin et al., 2020).
Structural Activity Relationship in Medicinal Chemistry
Benzothiazole derivatives exhibit a wide variety of pharmacological activities due to their unique structural features. These activities include antiviral, antimicrobial, antiallergic, antidiabetic, antitumor, anti-inflammatory, and anticancer properties. The diversity in biological activities is largely attributed to the structural variations of the benzothiazole scaffold (Bhat & Belagali, 2020).
Properties
IUPAC Name |
N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3,4,5-triethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O6S2/c1-6-29-17-11-14(12-18(30-7-2)20(17)31-8-3)21(26)24-22-23-16-10-9-15(13-19(16)32-22)33(27,28)25(4)5/h9-13H,6-8H2,1-5H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUPZRLNZVOANGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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